Ursocholate
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Overview
Description
Ursocholate is a cholanic acid anion that is the conjugate base of ursocholic acid, obtained by deprotonation of the carboxy group; major species at pH 7.3. It is a conjugate base of an ursocholic acid.
Scientific Research Applications
Ursocholate in Microbial Interaction and Human Health A significant application of this compound is in the study of microbial interactions, particularly in the gut microbiome. Research by Dautel et al. (2018) found that this compound is produced through a multi-species chemical synthesis pathway in the gut. This finding is crucial for understanding microbe-to-microbe interactions mediated by bile acids and the potential implications for human health, especially in relation to obesity.
This compound in Cholestatic Liver Disease this compound, particularly its form ursodeoxycholic acid (UCDA), is widely researched for its applications in cholestatic liver diseases. Paumgartner and Beuers (2002) highlighted the multiple mechanisms of UCDA, including its role in protecting cholangiocytes from cytotoxicity and stimulating hepatobiliary secretion. This research offers insights into the therapeutic applications of UCDA in various liver diseases.
This compound in Hepatocyte Protection and Signal Transduction The protective role of this compound derivatives, like tauroursodeoxycholate (TUDC), in liver cells is well-documented. For instance, Kurz et al. (2000) studied TUDC’s effects on choleresis and its correlation with the activation of intracellular signal transduction pathways in rat hepatocytes. This research is pivotal for understanding how this compound derivatives influence liver function and cellular signaling.
This compound in Biochemical Processes this compound's role in biochemical pathways, especially in relation to bile acid metabolism and cellular processes, is a significant area of study. Maeda et al. (2006) explored the uptake of ursodeoxycholate and its conjugates by human hepatocytes, shedding light on the hepatic clearance and transport mechanisms involved in this compound metabolism.
This compound in Anti-inflammatory Responses The anti-inflammatory properties of this compound are also a focus of scientific research. A study by Ko et al. (2017) examined ursodeoxycholic acid's effects on inflammatory responses in macrophages, providing valuable insights into its potential as an anti-inflammatory agent.
Properties
Molecular Formula |
C24H39O5- |
---|---|
Molecular Weight |
407.6 g/mol |
IUPAC Name |
(4R)-4-[(3R,5S,7S,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
InChI |
InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/p-1/t13-,14+,15-,16-,17+,18+,19+,20+,22+,23+,24-/m1/s1 |
InChI Key |
BHQCQFFYRZLCQQ-UTLSPDKDSA-M |
Isomeric SMILES |
C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
Canonical SMILES |
CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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